![molecular formula C19H21N3OS B2437197 N-(2-(1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl)ethyl)-3-phenylpropanamide CAS No. 1396812-77-3](/img/structure/B2437197.png)
N-(2-(1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl)ethyl)-3-phenylpropanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl)ethyl)-3-phenylpropanamide, commonly known as MTEP, is a selective negative allosteric modulator of the metabotropic glutamate receptor subtype 5 (mGluR5). It is a small molecule drug that has been extensively studied in preclinical and clinical trials for its potential therapeutic applications in various neurological and psychiatric disorders.
Scientific Research Applications
Heterocyclic Compounds in Drug Sciences
Heterocyclic compounds, similar in structure to N-(2-(1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl)ethyl)-3-phenylpropanamide, have been recognized for their significant absorption, transmission, and drug effects in pharmaceutical, medicinal, and agricultural sciences. Their importance is particularly pronounced in industrial, pharmaceutical, medicinal, and drug chemistry domains, demonstrating a wide range of applications and significances (D. Ande, 2012).
Electrophysiological Activity in Cardiac Applications
The electrophysiological activities of N-substituted imidazolylbenzamides, structurally related to this compound, have been explored for their potential in cardiac applications. Specific compounds within this group have shown potency in Purkinje fiber assays comparable to that of other class III agents, indicating potential applications in treating cardiac arrhythmias (T. K. Morgan et al., 1990).
Synthesis and Characterization in Organic Chemistry
Studies have delved into the synthesis and characterization of substituted compounds structurally akin to this compound, revealing insights into their potential applications in various fields of organic and medicinal chemistry. These studies not only present the synthesis pathways but also explore the potential pharmaceutical applications of these compounds (M. Sedlák et al., 2008).
Intramolecular Hydrogen Bonding Studies
Research into the intramolecular hydrogen bonding of compounds structurally similar to this compound has provided insights into their potential pharmacological actions. These studies help in understanding the molecular conformations and interactions critical to their efficacy in medical applications (R. Mitchell, 1980).
properties
IUPAC Name |
N-[2-(1-methyl-4-thiophen-2-ylimidazol-2-yl)ethyl]-3-phenylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3OS/c1-22-14-16(17-8-5-13-24-17)21-18(22)11-12-20-19(23)10-9-15-6-3-2-4-7-15/h2-8,13-14H,9-12H2,1H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IOUFBPXRMDKKNQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(N=C1CCNC(=O)CCC2=CC=CC=C2)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.